6-Ethyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-ethyl-2-[(4-piperidin-1-ylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C22H28N4O4S2/c1-2-25-13-10-17-18(14-25)31-22(19(17)20(23)27)24-21(28)15-6-8-16(9-7-15)32(29,30)26-11-4-3-5-12-26/h6-9H,2-5,10-14H2,1H3,(H2,23,27)(H,24,28)
• InChI Key: JVQMYZYUHNAIHW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
• Molecular Formula: C22H28N4O4S2
• Molecular Weight: 476.6 g/mol

Description

6-Ethyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H28N4O4S2 and its molecular weight is 476.61. The purity is usually 95%.
BenchChem offers high-quality 6-Ethyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Ethyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has focused on the synthesis of novel heterocyclic compounds, which are crucial in drug development and materials science. For example, studies have described the synthesis of various pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles, and related fused systems, showcasing methodologies for creating complex molecules that could serve as building blocks for pharmaceuticals or organic materials (Bakhite et al., 2005).

Antimicrobial and Antitubercular Agents

Several studies have synthesized and evaluated compounds for antimicrobial and antitubercular activities. For instance, thiazole-aminopiperidine hybrids have been designed as novel Mycobacterium tuberculosis GyrB inhibitors, demonstrating the potential for these molecules in addressing tuberculosis, a significant global health issue (Jeankumar et al., 2013).

Chemical Synthesis Techniques

Research in chemical synthesis techniques using related compounds includes studies on the Mannich reaction in synthesizing N,S-containing heterocycles, providing insights into synthetic strategies that could be applied in designing drugs with improved efficacy and reduced side effects (Dotsenko et al., 2012).

Analgesic and Anti-inflammatory Agents

Compounds derived from similar chemical structures have been explored for their potential as analgesic and anti-inflammatory agents. Novel synthetic pathways have led to the discovery of molecules with significant activity in preclinical models, indicating the utility of such compounds in developing new pain management and anti-inflammatory therapies (Abu‐Hashem et al., 2020).

Anticholinesterase Activity

Research into N-Benzyltetrahydropyrido-anellated thiophene derivatives has explored new anticholinesterases, contributing to the development of treatments for conditions like Alzheimer's disease. This illustrates the importance of heterocyclic chemistry in discovering molecules that can modulate biological targets relevant to neurological conditions (Pietsch et al., 2007).